Fatty acyl thioesters

Fatty acyl thioesters are a class of lipids characterized by the presence of a fatty acid covalently attached to a sulfur atom through a thioester linkage. These molecules play crucial roles in various biological processes, including lipid metabolism and signaling pathways. In the body, they are synthesized from malonyl-CoA and acyl-CoA in a process known as fatty acid biosynthesis. Fatty acyl thioesters serve as precursors for the synthesis of other important lipids such as diacylglycerols (DAGs) and phosphatidic acids (PAs). They also function as signaling molecules, participating in intracellular communication and modulating cellular responses to environmental stimuli. Due to their importance in biochemistry, fatty acyl thioesters are studied extensively for potential applications in drug discovery and lipid-based therapies.